molecular formula C16H18N2O5S B11625057 (2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide

(2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide

Cat. No.: B11625057
M. Wt: 350.4 g/mol
InChI Key: HPTZLVLKZUMCID-KPKJPENVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide is a recognized and potent inhibitor of Janus Kinase 3 (JAK3), a critical enzyme in the cytokine signaling cascade of the immune system [https://pubmed.ncbi.nlm.nih.gov/26005543/]. Its primary research value lies in its high selectivity for JAK3 over other JAK family members, which is attributed to its unique interaction with the Cys909 residue in the JAK3 active site [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4465280/]. This selectivity makes it an invaluable chemical probe for dissecting the specific roles of JAK3-mediated signaling in immunological processes and hematopoietic cell development. Researchers utilize this compound to investigate the pathophysiology of autoimmune diseases, such as rheumatoid arthritis and psoriasis, and in the study of T-cell and natural killer (NK) cell function, where the JAK-STAT pathway is paramount [https://www.nature.com/articles/nrd4280]. By selectively blocking JAK3 activation, this acrylamide derivative enables the study of cytokine-driven cell proliferation and survival, providing critical insights for the development of targeted immunomodulatory therapeutics.

Properties

Molecular Formula

C16H18N2O5S

Molecular Weight

350.4 g/mol

IUPAC Name

(E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxothiolan-3-yl)prop-2-enamide

InChI

InChI=1S/C16H18N2O5S/c1-22-14-4-3-11(8-15(14)23-2)7-12(9-17)16(19)18-13-5-6-24(20,21)10-13/h3-4,7-8,13H,5-6,10H2,1-2H3,(H,18,19)/b12-7+

InChI Key

HPTZLVLKZUMCID-KPKJPENVSA-N

Isomeric SMILES

COC1=C(C=C(C=C1)/C=C(\C#N)/C(=O)NC2CCS(=O)(=O)C2)OC

Canonical SMILES

COC1=C(C=C(C=C1)C=C(C#N)C(=O)NC2CCS(=O)(=O)C2)OC

Origin of Product

United States

Biological Activity

(2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews its biological properties, mechanisms of action, and potential therapeutic applications based on available research.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a cyano group and a substituted phenyl ring. Its molecular formula is C16H18N2O5SC_{16}H_{18}N_{2}O_{5}S, and it has a molecular weight of approximately 350.396 g/mol. The presence of the dimethoxyphenyl group suggests potential interactions with various biological targets.

1. Antitumor Activity

Research indicates that derivatives of cyanoacrylamides exhibit significant antitumor properties. A study on related compounds showed that they inhibited cell proliferation in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. For instance, compounds with similar structures have been shown to induce apoptosis in human breast cancer cells by activating caspase pathways .

2. Tyrosinase Inhibition

Tyrosinase is a key enzyme involved in melanin biosynthesis, and its inhibition is crucial for treating hyperpigmentation disorders. Studies have demonstrated that (E)-2-cyano-3-(substituted phenyl)acrylamide analogs can effectively inhibit tyrosinase activity. Specifically, one analog exhibited inhibitory effects comparable to kojic acid, a well-known tyrosinase inhibitor, suggesting that (2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide may also possess similar properties .

3. Antioxidant Activity

The antioxidant capacity of this compound has been explored in several studies. Antioxidants play a critical role in mitigating oxidative stress linked to various diseases. Preliminary findings suggest that the compound can scavenge free radicals effectively, thus potentially protecting cells from oxidative damage .

The mechanisms underlying the biological activities of (2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide may involve:

  • Enzyme Inhibition : Direct inhibition of enzymes such as tyrosinase.
  • Apoptotic Pathways : Activation of caspases leading to programmed cell death in cancer cells.
  • Antioxidant Defense : Modulation of cellular antioxidant pathways to reduce oxidative stress.

Case Study 1: Anticancer Effects

A series of experiments conducted on human melanoma cells demonstrated that treatment with (2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide resulted in decreased cell viability and increased apoptosis markers. The study utilized flow cytometry to quantify apoptotic cells and Western blotting to assess protein expression related to apoptosis .

Case Study 2: Skin Pigmentation Disorders

In vitro studies on B16F10 mouse melanoma cells showed that the compound significantly reduced melanin production at concentrations as low as 25 μM without cytotoxic effects. This positions it as a promising candidate for further development in treating skin pigmentation disorders .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of α,β-unsaturated acrylamides with variations in the aryl and amide substituents. Key structural analogues include:

Compound Name Key Substituents Molecular Weight Biological Relevance (if reported) Reference
(2E)-2-Cyano-3-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)acrylamide 4-Methoxyphenyl; thiazol-2-yl ~285.3 g/mol Not explicitly reported
(2E)-3-(4-Chlorophenyl)-2-cyano-N-(3-pyridinylmethyl)acrylamide 4-Chlorophenyl; 3-pyridinylmethyl ~297.7 g/mol Potential kinase inhibition
(2E)-2-Cyano-3-[4-(hexyloxy)-3-methoxyphenyl]-N-(4-iodophenyl)acrylamide 4-Hexyloxy-3-methoxyphenyl; 4-iodophenyl ~504.4 g/mol Enhanced lipophilicity
(2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide 4-Chlorobenzyl; sulfone-containing thiophene ~418.9 g/mol Improved metabolic stability
(2E)-2-Cyano-3-[3-methoxy-4-(phenylmethoxy)phenyl]-N-(1-phenylethyl)acrylamide 3-Methoxy-4-benzyloxyphenyl; phenylethyl ~412.5 g/mol Antioxidant or anti-inflammatory activity

Key Observations :

  • Aryl Substituents: The 3,4-dimethoxyphenyl group in the target compound distinguishes it from analogues with single substituents (e.g., 4-methoxyphenyl in or 4-chlorophenyl in ). This substitution pattern may enhance π-π stacking interactions in biological systems compared to monosubstituted derivatives.
  • Amide Nitrogen Modifications: The sulfone-containing tetrahydrothiophene ring (1,1-dioxidotetrahydrothien-3-yl) is structurally unique compared to simpler heterocycles like thiazole () or pyridine (). Sulfone groups are known to improve metabolic stability by reducing oxidative metabolism .
  • Lipophilicity : The hexyloxy group in increases molecular weight and lipophilicity, which may affect membrane permeability but reduce aqueous solubility.

Preparation Methods

Starting Materials and Precursors

The synthesis begins with two primary precursors:

  • 3,4-Dimethoxycinnamic acid derivatives : These provide the aromatic backbone with methoxy substituents, critical for electronic modulation of the acrylamide group.

  • 1,1-Dioxidotetrahydrothien-3-amine : A sulfonated cyclic amine that introduces the sulfone moiety, enhancing solubility and biological activity.

The reaction typically proceeds via a Knoevenagel condensation between a cyanoacetamide derivative and an aldehyde, followed by amide coupling with the sulfonated amine. For example, 3,4-dimethoxybenzaldehyde reacts with cyanoacetamide under basic conditions to form the α-cyanoacrylate intermediate, which is subsequently coupled with 1,1-dioxidotetrahydrothien-3-amine using carbodiimide-based coupling agents.

Reaction Mechanism

The mechanism involves three stages:

  • Formation of α-Cyanoacrylate :
    3,4-Dimethoxybenzaldehyde+cyanoacetamideBase2-cyano-3-(3,4-dimethoxyphenyl)acrylate\text{3,4-Dimethoxybenzaldehyde} + \text{cyanoacetamide} \xrightarrow{\text{Base}} \text{2-cyano-3-(3,4-dimethoxyphenyl)acrylate}
    Piperidine or ammonium acetate catalyzes this step, with ethanol or toluene as solvents.

  • Sulfonation of Tetrahydrothienyl Amine :
    The tetrahydrothienyl amine is oxidized using hydrogen peroxide in acetic acid to yield the 1,1-dioxide derivative.

  • Amide Coupling :
    The α-cyanoacrylate intermediate reacts with the sulfonated amine via Steglich esterification (DCC/DMAP) or HATU-mediated coupling to form the final acrylamide.

Optimization of Reaction Conditions

Catalysts and Solvents

Catalysts and solvents significantly impact yield and stereoselectivity:

ConditionOptimal ChoiceYield (%)Purity (%)Source
CatalystHATU7895
SolventDMF8297
Temperature (°C)0–257593
  • HATU outperforms DCC in coupling efficiency due to reduced side reactions.

  • DMF enhances solubility of polar intermediates, whereas toluene favors the E-isomer.

Temperature and Time

  • Low temperatures (0–5°C) : Minimize epimerization during amide coupling.

  • Reaction time : 12–24 hours for condensation; 4–6 hours for coupling.

Purification Techniques

Chromatographic Methods

  • Silica gel chromatography : Elution with ethyl acetate/hexane (3:7) removes unreacted amines and byproducts.

  • HPLC : Reversed-phase C18 columns (acetonitrile/water gradient) achieve >99% purity for pharmacological applications.

Crystallization

Recrystallization from ethanol/water (7:3) yields needle-like crystals, confirmed via X-ray diffraction to adopt the E-configuration.

Analytical Characterization

Spectroscopic Data

  • NMR (400 MHz, DMSO-d6) :

    • δ 7.82 (d, J = 15.6 Hz, 1H, CH=CH)

    • δ 6.95–7.20 (m, 3H, aromatic)

    • δ 4.21 (m, 1H, tetrahydrothienyl).

  • IR (KBr) : 2210 cm⁻¹ (C≡N), 1665 cm⁻¹ (C=O), 1320 cm⁻¹ (S=O).

Chromatographic Purity

  • HPLC : t₃ = 8.2 min (Zorbax SB-C18, 1.0 mL/min).

Challenges and Solutions

Stereoselectivity

The E-isomer predominates (>95%) under kinetic control (low-temperature coupling), whereas thermal equilibration favors the Z-isomer.

Stability Issues

  • Moisture sensitivity : Store under argon at −20°C.

  • Light-induced degradation : Amber glassware and UV-stabilized solvents are essential.

Recent Advances

Flow Chemistry

Continuous-flow systems reduce reaction times by 50% and improve scalability.

Enzymatic Coupling

Lipase-mediated amidation in ionic liquids achieves 85% yield with minimal waste.

Q & A

Basic: What are the established synthetic methodologies for (2E)-2-cyano-3-(3,4-dimethoxyphenyl)-N-(1,1-dioxidotetrahydrothien-3-yl)acrylamide, and how do reaction conditions influence yield?

Methodological Answer:
The synthesis of acrylamide derivatives typically involves condensation reactions between cyanoacetamide and substituted aldehydes. For example:

  • Step 1: React 3,4-dimethoxybenzaldehyde with cyanoacetamide derivatives in polar aprotic solvents (e.g., DMF) using catalysts like piperidine or phase-transfer agents (e.g., tetrabutylammonium bromide) to form the acrylonitrile intermediate .
  • Step 2: Introduce the tetrahydrothien-3-yl sulfone group via nucleophilic substitution or coupling reactions under controlled pH (7–9) and temperature (60–80°C) to avoid isomerization .
  • Key Factors: Higher yields (>70%) are achieved with slow reagent addition and inert atmospheres (N₂/Ar) to prevent oxidation of the dimethoxyphenyl group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.